Cas no 1261456-23-8 (2'-Iodo-3'-methoxypropiophenone)

• Product Name: 2'-Iodo-3'-methoxypropiophenone
• CAS No: 1261456-23-8
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 4965224
• Update Time: 2025-05-19

2'-Iodo-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Iodo-3'-methoxypropiophenone

• Inchi： 1S/C10H11IO2/c1-3-8(12)7-5-4-6-9(13-2)10(7)11/h4-6H,3H2,1-2H3
• InChI Key： KPNPDELFXIAWRW-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CC)=O)OC

Computed Properties

• Exact Mass: 289.98038 g/mol
• Monoisotopic Mass: 289.98038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 290.10

Additional information on 2'-Iodo-3'-methoxypropiophenone

2'-Iodo-3'-methoxypropiophenone (CAS No. 1261456-23-8): An Overview of Its Properties and Applications in Modern Research

2'-Iodo-3'-methoxypropiophenone (CAS No. 1261456-23-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic ring system substituted with an iodo and methoxy group, which imparts distinct chemical properties and reactivity.

The chemical structure of 2'-Iodo-3'-methoxypropiophenone consists of a propiophenone backbone with a 2'-iodo and 3'-methoxy substitution. The presence of the iodine atom provides a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The methoxy group, on the other hand, introduces electron-donating properties that can influence the compound's reactivity and stability.

In the realm of medicinal chemistry, 2'-Iodo-3'-methoxypropiophenone has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its use in the development of novel drugs targeting various diseases, including cancer and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2'-Iodo-3'-methoxypropiophenone exhibited potent anticancer activity against several cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond its medicinal applications, 2'-Iodo-3'-methoxypropiophenone has also found utility in materials science. Its unique electronic properties make it suitable for use in the synthesis of functional materials, such as organic semiconductors and photovoltaic materials. Research in this area has shown that compounds derived from 2'-Iodo-3'-methoxypropiophenone can be used to enhance the performance of organic electronic devices, opening up new possibilities for advanced technological applications.

The synthetic accessibility of 2'-Iodo-3'-methoxypropiophenone is another factor contributing to its widespread use in research. Various synthetic routes have been developed to prepare this compound efficiently and selectively. One common approach involves the iodination of 3-methoxypropiophenone followed by subsequent functionalization steps. These synthetic methods have been optimized to achieve high yields and purity, making 2'-Iodo-3'-methoxypropiophenone readily available for researchers and industrial applications.

In addition to its synthetic versatility, the physical properties of 2'-Iodo-3'-methoxypropiophenone are well-characterized. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), which facilitates its use in various chemical reactions and analytical techniques.

The safety profile of 2'-Iodo-3'-methoxypropiophenone is an important consideration for both laboratory and industrial settings. While it is generally considered safe when handled properly, standard laboratory safety protocols should be followed to minimize any potential risks. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure safe handling.

In conclusion, 2'-Iodo-3'-methoxypropiophenone (CAS No. 1261456-23-8) is a valuable compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an attractive starting material for the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.